1,3-dimethyl-7-(2-methylallyl)-8-(methylthio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-7-(2-methylprop-2-enyl)-8-methylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C12H16N4O2S/c1-7(2)6-16-8-9(13-11(16)19-5)14(3)12(18)15(4)10(8)17/h1,6H2,2-5H3
• InChI Key: WIVURSGSEOUANP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(N=C1SC)N(C(=O)N(C2=O)C)C
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

1,3-dimethyl-7-(2-methylallyl)-8-(methylthio)-1H-purine-2,6(3H,7H)-dione, commonly known as caffeine, is a naturally occurring stimulant that is found in various plants, including coffee and tea. It is widely consumed by people all over the world and is known to have several biochemical and physiological effects.

Scientific Research Applications

Purine Derivatives and Methylated Compounds in Research

1. Methylated Arsenic Species Synthesis for Health Research

A review focuses on the synthesis and characterization of methylated and thiolated arsenic compounds for environmental and health research. The study discusses over a dozen trivalent and pentavalent arsenic compounds, including dimethylarsinous acid and dimethylarsinic acid, highlighting their synthesis methods and applications in studying arsenic's environmental fate and health effects (Cullen et al., 2016).

2. Tautomerism of Nucleic Acid Bases

Research on the tautomerism of purine and pyrimidine bases explores how molecular interactions affect tautomeric equilibria, crucial for understanding the biological significance of nucleic acid bases and their role in genetic mutations and diseases (Person et al., 1989).

3. Bioactive Fused Heterocycles as Enzyme Inhibitors

A comprehensive review on heterocycles acting as purine-utilizing enzyme inhibitors (PUEIs) discusses their role in treating diseases like malaria, cancer, and autoimmune disorders. It emphasizes the medicinal importance of structural mimicking in drug design for purine and pyrimidine antimetabolites (Chauhan & Kumar, 2015).

4. Volatile Sulfur Compounds in Biological Matrices

A review addressing the measurement and biological significance of volatile sulfur compounds, including methanethiol and dimethyl sulfide, in various biological matrices. It highlights the role of these compounds in biological systems and their potential health implications (Tangerman, 2009).